Cas no 119290-23-2 (4H-Imidazol-4-one,2-amino-1,5-dihydro-1-methyl-5-propylidene-)

• Product Name: 4H-Imidazol-4-one,2-amino-1,5-dihydro-1-methyl-5-propylidene-
• CAS No: 119290-23-2
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 159379
• PubChem ID: 147348
• Update Time: 2025-04-19

4H-Imidazol-4-one,2-amino-1,5-dihydro-1-methyl-5-propylidene- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,2-amino-1,5-dihydro-1-methyl-5-propylidene-
• 2-Amino-1,5-dihydro-1-methyl-5-propylidene-4H-imidazol-4-one
• 2-amino-1-methyl-5-propylideneimidazol-4-one
• (5Z)-2-amino-1-methyl-5-propylidene-1,5-dihydro-4H-imidazol-4-one
• 119290-23-2
• SCHEMBL9803029

• Inchi： 1S/C7H11N3O/c1-3-4-5-6(11)9-7(8)10(5)2/h4H,3H2,1-2H3,(H2,8,9,11)
• InChI Key： JJGGBWHFVLMEER-UHFFFAOYSA-N
• SMILES： O=C1C(=CCC)N(C)C(N)=N1

Computed Properties

• Exact Mass: 153.09033
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 251.2°Cat760mmHg
• Flash Point: 105.7°C
• Refractive Index: 1.584
• PSA: 58.69